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Compound of Interest

Compound Name: 3-Hydroxy-4-nitrobenzaldehyde

Cat. No.: B145838

An In-depth Technical Guide to the Safe Handling of 3-Hydroxy-4-nitrobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development environments. It synthesizes safety information from publicly available
sources. Always consult the most current Safety Data Sheet (SDS) from your supplier before
handling this chemical and adhere to all institutional and regulatory safety protocols.

Chemical Identification and Physical Properties

3-Hydroxy-4-nitrobenzaldehyde is a solid organic compound utilized in various chemical
syntheses.[1] Understanding its physical and chemical properties is fundamental to its safe
handling and storage.

Table 1: Chemical and Physical Properties of 3-Hydroxy-4-nitrobenzaldehyde
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Property

Value

Source(s)

Chemical Name

3-Hydroxy-4-

nitrobenzaldehyde

[2]

5-Formyl-2-nitrophenol, 4-

Synonyms Nitro-3-hydroxybenzaldehyde 21E3]
CAS Number 704-13-2 [11[3]
Molecular Formula C7HsNOa4 [1112]
Molecular Weight 167.12 g/mol [1][2]
Appearance Solid, crystalline powder

Melting Point 127-131 °C

Storage Class

11 (Combustible Solids)

Hazard Identification and GHS Classification

3-Hydroxy-4-nitrobenzaldehyde is classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[2] Personnel must be
fully aware of these hazards before commencing any work.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)
o H315: Causes skin
Skin Irritation 2 o [2][3]
irritation
) o H319: Causes serious
Serious Eye Irritation 2/2A o [2][31[4]
eye Irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 ) o [2][3][4]
respiratory irritation
Exposure)

The logical flow from hazard identification to user action is critical for laboratory safety.
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Hazard Identification Required User Action (Precautionary Statements)

H335: Respiratory Irritation P271: Use in a well-ventilated area
Signal & Pictogram

H319: Eye Irritation !¥Warning Irritant (GHS07) Pq P261: Avoid breathing dust

A
H315: Skin Irritation P280: Wear protective gloves,
eye & face protection

Click to download full resolution via product page
Caption: GHS Hazard Communication Pathway for 3-Hydroxy-4-nitrobenzaldehyde.

Exposure Controls and Personal Protection

To mitigate the identified hazards, stringent exposure controls and appropriate Personal
Protective Equipment (PPE) are mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale & Source(s)

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved goggles.
[3][5] A face shield is
recommended if there is a risk
of splashing or dust

generation.[5]

Prevents eye contact, which
can cause serious irritation
(H319).

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber) inspected
before use.[3] A fully buttoned

laboratory coat is required.[5]

Prevents skin contact, which
causes irritation (H315).
Gloves must be removed using
the proper technique to avoid

contaminating bare hands.[3]

Respiratory Protection

A NIOSH-approved particulate
respirator (e.g., N95) is
required when dust is
generated, such as during
weighing, transfer, or spill

cleanup.[5]

Prevents inhalation of dust,
which can cause respiratory
tract irritation (H335).

Engineering Controls

Work should be conducted in a
well-ventilated area, preferably
within a certified chemical
fume hood.[5] An eyewash
station and safety shower must

be readily accessible.[5]

Minimizes inhalation exposure
and provides immediate
decontamination facilities in

case of an emergency.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is crucial to ensure laboratory safety

and maintain chemical integrity.

Handling

» Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3][5]
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Avoid the formation of dust and aerosols.[3]

When weighing or transferring the solid, do so in a manner that minimizes dust generation.

[5]

Wash hands thoroughly after handling and before breaks.[3]

Do not eat, drink, or smoke in the work area.[6][7]

Storage

e Store in a cool, dry, and well-ventilated place.[3]
o Keep the container tightly closed to prevent moisture and air contact.[7]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]

Emergency Procedures

All personnel must be familiar with emergency protocols before handling the chemical.

First-Aid Measures

Table 4: First-Aid Response Protocol
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Exposure Route Action Source(s)

Move the person to fresh air. If
) breathing is difficult, provide
Inhalation o o H335
artificial respiration. Consult a

physician.[3]

Immediately remove all
contaminated clothing. Wash

Skin Contact the affected area with soap H315
and plenty of water. If irritation

occurs, get medical advice.[3]

Rinse cautiously with water for
at least 15 minutes, removing
contact lenses if present and
Eye Contact ] H319
easy to do. Immediately
consult a physician or

ophthalmologist.[3]

Do NOT induce vomiting.
Rinse mouth with water. Never
Ingestion give anything by mouth to an General Toxicity
unconscious person. Call a
physician immediately.[3][6]

Accidental Release Measures

In the event of a spill, follow a structured response to ensure safety and proper cleanup.

Evacuate: Alert others and evacuate non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation of the spill area.

Protect: Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

[3]

Contain & Clean: Avoid generating dust. Carefully sweep or vacuum the spilled solid.
Dampening the material with water may help prevent dust from becoming airborne.[5] Collect
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the material into a suitable, closed, and labeled container for hazardous waste disposal.[3][5]

o Decontaminate: Clean the affected area thoroughly once the material has been removed.

e Prevent Entry: Do not let the product enter drains or waterways.[3]
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Spill Occurs

3. Contain Spill
(Prevent Spread & Dusting)

4. Collect Material into
Labeled Waste Container

5. Decontaminate Spill Area

6. Dispose of Waste
per Regulations

Spill Secured

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Response.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific Hazards: The substance is combustible. Hazardous combustion products like
carbon monoxide, carbon dioxide, and nitrogen oxides can form in a fire.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.

Experimental Protocol: Standard Operating
Procedure for Handling

The following is a generalized protocol for the safe handling of 3-Hydroxy-4-
nitrobenzaldehyde powder in a laboratory setting. This protocol should be adapted to specific
experimental needs and institutional guidelines.

1. Preparation and Pre-Handling Checks: a. Verify that a current, supplier-specific SDS for 3-
Hydroxy-4-nitrobenzaldehyde is available and has been reviewed. b. Ensure the designated
work area (chemical fume hood) is clean and operational. c. Confirm that the safety shower
and eyewash station are accessible and have been recently tested. d. Assemble all necessary
equipment (spatulas, weigh boats, glassware, etc.) inside the fume hood to minimize
movement. e. Don all required PPE as specified in Table 3.

2. Weighing and Transfer: a. Perform all manipulations of the solid compound within the
chemical fume hood to contain dust. b. Use a dedicated, clean spatula for transferring the
chemical. c. Tare the weigh boat or container on the balance. d. Slowly transfer the desired
amount of 3-Hydroxy-4-nitrobenzaldehyde, avoiding any actions that could generate airborne
dust. e. If adding to a solvent, ensure the reaction vessel is stable and add the powder slowly
to prevent splashing. f. Tightly close the source container immediately after use.

3. Post-Handling and Cleanup: a. Decontaminate all reusable equipment (spatulas, glassware)
that came into contact with the chemical. b. Wipe down the work surface inside the fume hood
with an appropriate solvent. c. Dispose of all contaminated disposable items (weigh boats,
gloves, paper towels) in a properly labeled hazardous waste container. d. Carefully remove
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PPE, starting with gloves (using the proper removal technique), followed by the lab coat and
eye protection. e. Wash hands thoroughly with soap and water.

1. Preparation Phase

Review SDS

:

Prepare Fume Hood

:

Check Eyewash/Shower

:

Don Full PPE

2. Handling Pléase (in Fume Hood)

Weigh Compound

Transfer to Vessel

Seal Source Container

3. Post—Halidling Phase

Decontaminate Equipment

Dispose of Waste

Remove PPE Correctly

Wash Hands
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Caption: Standard Operating Procedure (SOP) Workflow for Handling Chemical Powders.

Toxicological and Ecological Information

Toxicological Information: Specific quantitative toxicological data, such as LD50 (oral,
dermal) or LC50 (inhalation), for 3-Hydroxy-4-nitrobenzaldehyde were not available in the
reviewed safety data sheets. The primary known health effects are irritation to the skin, eyes,
and respiratory system upon direct contact or inhalation.[2][3]

Ecological Information: Data regarding the environmental impact, biodegradability, and
bioaccumulative potential of this specific compound are not readily available. As a general
precaution, the release of this chemical into the environment must be avoided.[6] Do not let
the product enter drains.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 3-Hydroxy-4-
nitrobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145838#safety-and-handling-precautions-for-3-
hydroxy-4-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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